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Compound of Interest

Compound Name: Pitstop 2

Cat. No.: B15568318 Get Quote

Application Notes and Protocols: Pitstop 2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pitstop 2 is a cell-permeable inhibitor of clathrin-mediated endocytosis (CME).[1] It functions

by targeting the terminal domain of the clathrin heavy chain, thereby blocking the interaction

with adaptor proteins necessary for the formation of clathrin-coated pits.[1][2] While it is a

widely used tool to study CME, it is important to note that several studies have reported non-

specific effects and inhibition of clathrin-independent endocytosis (CIE) as well.[3][4][5][6]

Therefore, careful experimental design and interpretation of results are crucial. These

application notes provide detailed protocols for the preparation of Pitstop 2 stock solutions and

working dilutions for use in cell-based assays.

Quantitative Data Summary
For ease of reference, the key quantitative data for Pitstop 2 are summarized in the table

below.
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Property Value Source

Molecular Weight 473.36 g/mol [3][7]

Purity ≥98% (HPLC) [7]

Form Powder [7]

Color White to light brown [7]

Solubility
Soluble in DMSO (e.g., 20

mg/mL or 95 mg/mL)
[3][7]

IC50

~12 µM for amphiphysin 1

association with clathrin

terminal domain

[2]

Recommended Stock Solution 30 mM in 100% DMSO [2][8]

Recommended Working

Concentration

15-30 µM for cellular

experiments
[2][5]

Signaling Pathway Inhibition
Pitstop 2 is designed to inhibit clathrin-mediated endocytosis by preventing the recruitment of

accessory proteins to the clathrin terminal domain, a critical step in the formation of clathrin-

coated pits.
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Caption: Inhibition of Clathrin-Mediated Endocytosis by Pitstop 2.

Experimental Protocols
Materials

Pitstop 2 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Serum-free cell culture medium (e.g., DMEM with 10 mM HEPES, pH 7.4)[2]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol 1: Preparation of 30 mM Pitstop 2 Stock
Solution
This protocol details the preparation of a 30 mM stock solution in DMSO, which is a commonly

recommended concentration.[2]

Calculate the required mass of Pitstop 2:

Molecular Weight (MW) of Pitstop 2 = 473.36 g/mol .

To prepare 1 mL of a 30 mM solution, you will need:

Mass (g) = 30 mmol/L * 1 L/1000 mL * 1 mL * 473.36 g/mol = 0.0142 g = 14.2 mg.

Accurately weigh out 14.2 mg of Pitstop 2 powder.

Dissolution in DMSO:

Aseptically add the weighed Pitstop 2 powder to a sterile microcentrifuge tube.

Add 1 mL of fresh, sterile 100% DMSO to the tube.[2] It is crucial to use anhydrous DMSO

as moisture can reduce solubility.[3]

Vortex the solution thoroughly to ensure the compound is completely dissolved.[2] The

solution should be clear.

Storage of Stock Solution:

The stock solution is stable at room temperature for approximately 4-6 hours.[2]

For long-term storage, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][2]

Store the aliquots at -20°C for up to 1 month or at -80°C for up to 1 year.[1][3][7] Protect

from light.[1]

Protocol 2: Preparation of Working Dilutions
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This protocol describes how to dilute the 30 mM stock solution to a final working concentration

for cell-based experiments. A typical working concentration is 25 µM.[2]

Pre-warm Culture Medium:

Pre-warm the required volume of serum-free cell culture medium to 37°C. Pitstop 2 is

amphiphilic and can be sequestered by serum albumins, so serum-free conditions are

recommended.[2]

Serial Dilution:

It is recommended to perform a serial dilution from the stock solution. Direct dilution of the

highly concentrated DMSO stock into aqueous media can cause precipitation.[2]

Example for a final concentration of 25 µM in 1 mL of medium:

Prepare an intermediate dilution by adding 1 µL of the 30 mM stock solution to 299 µL of

serum-free medium. This results in a 100 µM intermediate solution.

Add 250 µL of the 100 µM intermediate solution to 750 µL of pre-warmed serum-free

medium to achieve a final concentration of 25 µM.

The final concentration of DMSO in the working solution should generally be between

0.3% and 1% to prevent precipitation of the compound.[2]

Application to Cells:

Remove the existing media from cells grown to 80-90% confluency.[2]

Add the prepared working solution of Pitstop 2 to the cells.

Incubate for the desired time, typically 5-10 minutes at 37°C, is sufficient to block CME.[2]

Longer incubation times (e.g., greater than 30 minutes) are not recommended as they

may lead to non-specific effects.[2]

Experimental Workflow
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The following diagram outlines the general workflow for preparing and using Pitstop 2 in a

typical cell-based experiment.

Solution Preparation

Experimental Procedure

1. Weigh Pitstop 2 Powder

2. Dissolve in 100% DMSO
(to 30 mM)

3. Aliquot Stock Solution

4. Store at -20°C or -80°C

5. Thaw Stock Aliquot

6. Prepare Working Dilution
in Serum-Free Medium

7. Treat Cells
(e.g., 25 µM for 5-10 min)

8. Analyze Endpoint
(e.g., Endocytosis Assay)
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Caption: Workflow for Pitstop 2 Stock and Working Solution Preparation.

Important Considerations
Specificity: As mentioned, Pitstop 2 can have off-target effects and inhibit clathrin-

independent endocytic pathways.[3][5] It is advisable to include appropriate controls in your

experiments, such as a negative control compound if available, or to use complementary

methods like siRNA-mediated knockdown of clathrin to confirm findings.

Cell Type Variability: The optimal working concentration and incubation time may vary

between different cell lines.[2] It is recommended to perform a dose-response and time-

course experiment to determine the optimal conditions for your specific cell type. Primary

cells may be more sensitive to the compound.[2]

Reversibility: The effects of Pitstop 2 on endocytosis are reversible. Washing out the

compound and incubating cells in fresh, serum-containing medium for 45-60 minutes can

restore CME.[2] This can serve as an important control experiment.

Safety: Handle Pitstop 2 and DMSO with appropriate safety precautions in a well-ventilated

area, wearing gloves, a lab coat, and eye protection.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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